(Z)-2-(4-(3-nitrophenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol
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Description
(Z)-2-(4-(3-nitrophenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Colorimetric Chemosensor
A phenyl thiadiazole-based Schiff base receptor has been developed for the selective and sensitive detection of Al3+ ions, showcasing a quick response, excellent selectivity, and sensitivity. The chemosensor can be applied for binary logical devices, recovery of contaminated water samples, and smartphone-based chemical analysis, supported by DFT and TD-DFT studies (Manna, Chowdhury, & Patra, 2020).
Antibacterial Activity
Novel 1,3,4-thiadiazole-1H-pyrazol-4-yl-thiazolidin-4-one hybrids have been synthesized, showing strong antibacterial activity against Pseudomonas aeruginosa, highlighting the significance of functional groups on phenyl rings for bacterial activity. This research underlines the potential of these compounds in developing new antibacterial agents (Kerru et al., 2020).
Catalysis in Hydrolysis
Metal complexes of Schiff bases derived from acyl pyrazolone analogues, including a related compound, have been studied for their catalytic properties in hydrolysis reactions. These findings contribute to understanding the mechanisms behind organophosphate triester hydrolysis, suggesting potential applications in environmental remediation and biological simulations (Vyas, Shah, & Jadeja, 2011).
Antimicrobial Agents
A series of 1,2,4-triazole[3,4-b][1,3,4]thiadiazoles bearing pyrazole has been synthesized, tested for in vitro activities against various bacteria and fungi, indicating potent antimicrobial properties. This research demonstrates the potential of such compounds in medical and pharmaceutical applications, especially as antimicrobial agents (Reddy, Rao, Kumar, & Nagaraj, 2010).
Synthesis and Characterization
Research into the synthesis and characterization of Schiff base metal complexes has revealed moderate antibacterial activity against tested strains, offering insights into the development of new antimicrobial compounds. Such studies provide a foundation for further exploration of metal complexes in various scientific and industrial applications (Yousif, Majeed, Al-Sammarrae, Salih, Salimon, & Abdullah, 2017).
Properties
IUPAC Name |
2-[2-(4-methylphenyl)imino-4-(3-nitrophenyl)-1,3-thiazol-3-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-13-5-7-15(8-6-13)19-18-20(9-10-22)17(12-25-18)14-3-2-4-16(11-14)21(23)24/h2-8,11-12,22H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PALQRMHDKXHHNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.